Cas no 118728-63-5 (N-Isobutyryl-2-methylalanine)

• Product Name: N-Isobutyryl-2-methylalanine
• CAS No: 118728-63-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD13559788
• CID: 131948
• PubChem ID: 23388570
• Update Time: 2025-05-23

N-Isobutyryl-2-methylalanine Chemical and Physical Properties

Names and Identifiers

• Alanine,2-methyl-N-(2-methyl-1-oxopropyl)-
• N-ISOBUTYRYL-2-METHYLALANINE
• Alanine,N-isobutyryl-2-methyl- (6CI)
• 2-(isobutyrylamino)-2-methyl-propionic acid
• 2-methyl-2-(2-methylpropanoylamino)propanoic acid
• 2-methyl-2-[(2-methyl-1-oxopropyl)amino]propanoic acid
• 2-methyl-2-(2-methylpropanamido)propanoic acid
• LS-06970
• 2-Isobutyramido-2-methylpropanoic acid
• 118728-63-5
• SCHEMBL9911469
• Alanine, 2-methyl-N-(2-methyl-1-oxopropyl)-
• 2-Isobutyramido-2-methylpropanoicacid
• MFCD13559788
• CS-0329389
• A921356
• 2-methyl-N-(2-methylpropanoyl)alanine
• AKOS010514459
• N-Isobutyryl-2-methylalanine

• MDL： MFCD13559788
• Inchi： 1S/C8H15NO3/c1-5(2)6(10)9-8(3,4)7(11)12/h5H,1-4H3,(H,9,10)(H,11,12)
• InChI Key： ADDMVRJIQGPVTE-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 0.8

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Isobutyryl-2-methylalanine

Comprehensive Overview of N-Isobutyryl-2-methylalanine (CAS No. 118728-63-5): Properties, Applications, and Industry Insights

N-Isobutyryl-2-methylalanine (CAS No. 118728-63-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This modified amino acid derivative features an isobutyryl group attached to the nitrogen atom of 2-methylalanine, enhancing its stability and reactivity in synthetic pathways. Researchers increasingly focus on its role as a chiral building block for peptide synthesis and drug development, particularly in creating bioactive molecules with improved metabolic profiles.

The compound's molecular structure (C₈H₁₅NO₃) combines hydrophobic and hydrophilic moieties, making it valuable for designing drug delivery systems—a hot topic in precision medicine discussions. Recent studies highlight its potential in modulating protein-protein interactions, aligning with trending searches about "targeted therapeutics" and "small molecule inhibitors." Its stereochemical purity (>98% enantiomeric excess in commercial grades) meets stringent requirements for GMP manufacturing, addressing frequent queries about "pharmaceutical-grade amino acid derivatives."

In the context of green chemistry trends, N-Isobutyryl-2-methylalanine demonstrates compatibility with enzymatic synthesis methods, reducing reliance on heavy metal catalysts—a key concern in sustainable chemistry forums. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its stability under physiological conditions, relevant to researchers investigating "compound degradation pathways." The compound's logP value (1.2±0.3) suggests balanced membrane permeability, frequently searched in relation to "blood-brain barrier penetration" studies.

Industrial applications extend to flavor enhancers and cosmetic peptides, capitalizing on its mild isobutyric acid aroma profile. Formulators value its pH-stability (2.5-8.0 range) for skincare products—addressing popular queries about "stable active ingredients." Patent analyses reveal growing use in bioconjugation techniques, particularly for antibody-drug conjugates (ADCs), mirroring industry interest in "next-generation biotherapeutics."

Quality control protocols for CAS No. 118728-63-5 emphasize residual solvent monitoring (meeting ICH Q3C guidelines) and polymorph screening—topics trending in pharmaceutical QA/QC circles. The compound's thermal stability (decomposition >180°C) makes it suitable for hot-melt extrusion processes, answering manufacturing questions about "high-temperature compatible excipients."

Emerging research explores its metal-chelating properties for diagnostic imaging agents, connecting to searches about "MRI contrast media alternatives." Regulatory status as a non-hazardous material (per OSHA classification) facilitates global shipping—a practical concern for international buyers. Storage recommendations (-20°C desiccated) reflect best practices for long-term stability of amino acid derivatives, a common inquiry among inventory managers.

The market for N-Isobutyryl-2-methylalanine shows 12% CAGR (2023-2030), driven by demand for custom peptide synthesis services. Suppliers now offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) for metabolic studies, responding to increased interest in "tracer technologies." Technical bulletins highlight its low hygroscopicity compared to standard amino acids—a critical factor in formulation searches for "moisture-sensitive compounds."

Recent innovations include its incorporation into self-assembling peptides for tissue engineering—an area with 300% growth in PubMed citations since 2020. The compound's compatibility with Fmoc chemistry makes it versatile for solid-phase peptide synthesizers, addressing frequent equipment-specific queries. Analytical method development papers emphasize chiral separation techniques using supercritical fluid chromatography (SFC), aligning with industry moves toward "green analytical methods."